Cas no 127846-68-8 (3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide)

3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide structure
127846-68-8 structure
Product Name:3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide
CAS No:127846-68-8
MF:C12H10ClN3O3
MW:279.679101467133
CID:1221991
Update Time:2024-08-04

3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-chlorobenzoyl)hydrazide
    • Inchi: 1S/C12H10ClN3O3/c1-7-6-10(16-19-7)12(18)15-14-11(17)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,17)(H,15,18)
    • InChI Key: SEQDRRBJQPRHJZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NNC(=O)C2=CC=C(Cl)C=C2)=O)=N1

Computed Properties

  • Exact Mass: 279.0412

Experimental Properties

  • Density: 1.382±0.06 g/cm3(Predicted)
  • Melting Point: 190 °C(Solv: benzene (71-43-2))
  • Boiling Point: 586.5±50.0 °C(Predicted)
  • PSA: 84.23
  • pka: 8.91±0.23(Predicted)
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